![molecular formula C23H16FN3O2 B2816476 (2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine CAS No. 2321338-20-7](/img/structure/B2816476.png)
(2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine is a synthetic compound which belongs to the class of imines. It is a potential drug candidate that has been extensively studied for its therapeutic applications in various diseases. This compound has shown promising results in preclinical studies and has the potential to be developed as a novel drug for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine is not fully understood. However, it is believed to exert its therapeutic effects by targeting various molecular pathways involved in the pathogenesis of diseases. For example, it has been shown to inhibit the activity of enzymes involved in the inflammatory response, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in animal models of inflammation. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using (2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine in lab experiments include its potent therapeutic effects, its relatively low toxicity, and its ability to target multiple molecular pathways involved in the pathogenesis of diseases. However, its limitations include its complex synthesis method, its limited solubility in aqueous solutions, and its potential for off-target effects.
Future Directions
There are several future directions for the research on (2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine. One direction is to further explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Another direction is to investigate its potential as a therapeutic agent for the treatment of autoimmune diseases. Additionally, further studies are needed to understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Synthesis Methods
The synthesis of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine involves a multistep process. The first step involves the synthesis of 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one by the reaction of 2-aminobenzimidazole with 2-hydroxyacetophenone. The second step involves the reaction of 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one with 3-fluoroaniline to obtain 3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-2H-chromen-2-imine. The final step involves the reaction of 3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-2H-chromen-2-imine with methoxyamine hydrochloride to obtain this compound.
Scientific Research Applications
(2Z)-3-(1H-1,3-benzodiazol-2-yl)-N-(3-fluorophenyl)-7-methoxy-2H-chromen-2-imine has been extensively studied for its therapeutic applications in various diseases. It has shown promising results in preclinical studies for the treatment of cancer, Alzheimer's disease, and inflammation. This compound has also been studied for its potential as a neuroprotective agent.
properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)-N-(3-fluorophenyl)-7-methoxychromen-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FN3O2/c1-28-17-10-9-14-11-18(22-26-19-7-2-3-8-20(19)27-22)23(29-21(14)13-17)25-16-6-4-5-15(24)12-16/h2-13H,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFFPTMQKJZQZEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=NC3=CC(=CC=C3)F)O2)C4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.